4-Hydroxy-6-methoxy-2-(methylthio)quinoline-3-carbonitrile
Overview
Description
4-Hydroxy-6-methoxy-2-(methylthio)quinoline-3-carbonitrile is a chemical compound that has been the focus of scientific research due to its potential for use in the development of new drugs. This compound is also known as Clioquinol and has been used as an antifungal and antibacterial agent. The synthesis method of this compound has been studied and optimized, and its mechanism of action has been investigated. In
Scientific Research Applications
Corrosion Inhibition
Quinoline derivatives, including those structurally similar to 4-Hydroxy-6-methoxy-2-(methylthio)quinoline-3-carbonitrile, have been studied for their potential as corrosion inhibitors. Research conducted by Erdoğan et al. (2017) and Singh et al. (2016) focused on the inhibition of iron corrosion using various quinoline derivatives. These studies employed quantum chemical and molecular dynamics simulations to explore the adsorption behaviors and inhibition efficiency of these compounds (Erdoğan et al., 2017), (Singh et al., 2016).
Fluorescent Dye Applications
The potential of quinoline derivatives as fluorescent dyes has been explored in a study by Enoua et al. (2012). This research highlighted the synthesis of highly fluorescent and stable quinoline derivatives, showcasing their applicability in dyeing and imaging applications (Enoua et al., 2012).
Antiviral Applications
A study conducted by Kovalenko et al. (2020) demonstrated that certain quinoline derivatives show promise as inhibitors of Hepatitis B Virus (HBV) replication. This suggests potential antiviral applications for compounds structurally similar to 4-Hydroxy-6-methoxy-2-(methylthio)quinoline-3-carbonitrile (Kovalenko et al., 2020).
Cancer Research
In cancer research, Haiba et al. (2016) investigated the cytotoxic activity of quinoline derivatives in human glioblastoma cells. Their findings are significant for understanding the potential therapeutic applications of these compounds in cancer treatment (Haiba et al., 2016).
Drug Development
Quinoline derivatives have been extensively researched for their potential in drug development. Studies like those by Mohamed et al. (2020) and Aly et al. (2020) have focused on the synthesis and characterization of various quinoline derivatives, laying the groundwork for future pharmaceutical applications (Mohamed et al., 2020), (Aly et al., 2020).
properties
IUPAC Name |
6-methoxy-2-methylsulfanyl-4-oxo-1H-quinoline-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N2O2S/c1-16-7-3-4-10-8(5-7)11(15)9(6-13)12(14-10)17-2/h3-5H,1-2H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WZFCHGACJOCOMS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)NC(=C(C2=O)C#N)SC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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